Cas no 687613-07-6 (3-(azepan-1-yl)propylboronic acid)

• Product Name: 3-(azepan-1-yl)propylboronic acid
• CAS No: 687613-07-6
• MF: C₉H₂₀BNO₂
• MW: 185.07160282135
• CID: 5672209
• PubChem ID: 12845560
• Update Time: 2023-11-27

3-(azepan-1-yl)propylboronic acid Chemical and Physical Properties

Names and Identifiers

• 687613-07-6
• [3-(azepan-1-yl)propyl]boronic acid
• EN300-27137287
• 3-(azepan-1-yl)propylboronic acid

• Inchi： 1S/C9H20BNO2/c12-10(13)6-5-9-11-7-3-1-2-4-8-11/h12-13H,1-9H2
• InChI Key： CBZKINPDJZMEDH-UHFFFAOYSA-N
• SMILES： OB(CCCN1CCCCCC1)O

Computed Properties

• Exact Mass: 185.1587090g/mol
• Monoisotopic Mass: 185.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų